2-((7-acetyl-3-(furan-2-ylmethyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(4-isopropylphenyl)acetamide

• IUPAC Name: 2-[[11-acetyl-4-(furan-2-ylmethyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanyl]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C27H28N4O4S2/c1-16(2)18-6-8-19(9-7-18)28-23(33)15-36-27-29-25-24(26(34)31(27)13-20-5-4-12-35-20)21-10-11-30(17(3)32)14-22(21)37-25/h4-9,12,16H,10-11,13-15H2,1-3H3,(H,28,33)
• InChI Key: PXIYVZGYGZPDJD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CN(CC4)C(=O)C)C(=O)N2CC5=CC=CO5
• Molecular Formula: C27H28N4O4S2
• Molecular Weight: 536.7 g/mol
• CAS No.: 1189958-75-5

Description

2-((7-acetyl-3-(furan-2-ylmethyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(4-isopropylphenyl)acetamide is a useful research compound. Its molecular formula is C27H28N4O4S2 and its molecular weight is 536.67. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Synthesis Applications

Heterocyclic compounds, including thiazolopyrimidines and thienopyrimidines, are crucial in medicinal chemistry due to their diverse biological activities. The synthesis of these compounds often involves complex reactions that contribute to the development of new pharmacological agents. For instance, the design and synthesis of thiazolopyrimidine derivatives have shown significant antinociceptive and anti-inflammatory properties, highlighting their potential in drug discovery (T. Selvam et al., 2012). Additionally, decarboxylative Claisen rearrangement reactions involving furan-2-ylmethyl and thien-2-ylmethyl tosylacetates offer a method to produce heteroaromatic products, showcasing the chemical versatility of furan and thiophene derivatives in synthesis processes (D. Craig et al., 2005).

Biological Activity and Potential Therapeutic Applications

The exploration of heterocyclic compounds extends into various biological activities and potential therapeutic applications. For example, the synthesis and anticancer activity assessment of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives demonstrate the role of structural modification in enhancing biological efficacy against cancer cell lines (V. Horishny et al., 2021). This underlines the importance of structural analogs in developing new chemotherapeutic agents.

Moreover, compounds with the furan-2-ylmethyl moiety have been studied for their potential in creating new heterocyclic systems with significant antimicrobial properties. The synthesis of novel thienopyrimidine linked rhodanine derivatives exemplifies this, with some compounds exhibiting potent antimicrobial activity, suggesting their utility in combating microbial infections (Nagaraju Kerru et al., 2019).